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MIC Data and Susceptibility by Species

The table below consolidates specific MIC and susceptibility information found in the search results.

Bacterial Reported MIC or o

. - Context /| Conditions Source
Species/Group Susceptibility
Staphylococcus 67% susceptible (33% Clinical isolates; resistance primarily [1]
lugdunensis resistant) [1] mediated by blaZ gene [1].

| Penicillin-susceptible *S. pneumoniae* | MIC < 0.1 pg/mL [2] | Breakpoint for treating pneumococcal
disease, including meningitis [2]. | [2] | | Various Environmental Gram-negative Bacteria | Isolates
showed high-level resistance (e.g., MIC for amoxicillin >4,096 pg/mL) [3] | Multi-drug resistant bacteria

isolated from sewage water; not direct targets for Penicillin G [3]. | [3] |

Clinical Dosing Inferred from Susceptibility

The following table outlines recommended dosages of Penicillin G potassium for specific infections, which

indirectly reflect the susceptibility of the causative organisms [4].
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Pathogen (Susceptible

Infection Type . Typical Adult Dosage Regimen
Strains)
Serious Infections Streptococcus pyogenes, S. 12 - 24 million units/day IV, in divided doses
(Pneumonia, pneumoniae every 4-6 hours [4].
Septicemia)
Endocarditis Staphylococcus species 5 - 24 million units/day IV, in divided doses
(non-penicillinase- every 4-6 hours [4].
producing)
Meningitis S. pneumoniae (with MIC < Up to 24 million units/day IV [4]. IDSA
0.1 pg/mL) recommends 24 million units/day in divided

doses every 4 hours [4].

Anthrax Bacillus anthracis (penicillin-  Minimum of 8 million units/day 1V, in divided
susceptible) doses every 6 hours [4].

Experimental Methodologies for MIC Determination

The search results detailed several methods for determining MIC, ranging from standard techniques to novel

technologlES.

¢ Standard Phenotypic Methods [1]:

o Disc Diffusion: Performed using either 1 U (EUCAST standard) or 10 U (CLSI standard)
penicillin G discs on Mueller-Hinton agar. Zone-edge appearance (fuzzy vs. sharp) can help
interpret results for staphylococci [1].

o MIC Determination: Broth microdilution or use of a Penicillin G Etest strip on Mueller-Hinton
agar is used to determine the precise MIC value [1].

o Nitrocefin Test: A rapid test for detecting -lactamase (penicillinase) production, which is a key
mechanism of resistance [1].

¢ Genomic Prediction Models [5]:

o Method: Advanced deep learning models (e.g., Convolutional Neural Networks) can predict
MIC values by integrating bacterial genomic data (e.g., k-mer features, AMR genes) with the
molecular structure of the antibiotic (represented as SMILES strings) [5].
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o Workflow: This approach bypasses the need for initial culturing, using existing databases of
whole genome sequences and corresponding laboratory-derived MIC values to train predictive
models [5].

¢ Novel Biosensor Technology [6]:

o Principle: A paper-based organic field-effect transistor (OFET) platform is being developed for
rapid Antimicrobial Susceptibility Testing (AST). It measures protons generated by bacterial
metabolic activity as an indicator of viability under antibiotic exposure [6].

o Advantage: This method can provide real-time, quantitative data on antibiotic efficacy and is
particularly useful for analyzing biofilm-forming pathogens, which are often more resistant than
their planktonic counterparts [6].

The workflow for MIC determination and prediction, incorporating both standard and advanced methods,

can be visualized as follows:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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